Cas no 926256-60-2 (3-(3,4-difluorophenoxy)propanoic Acid)

• Product Name: 3-(3,4-difluorophenoxy)propanoic Acid
• CAS No: 926256-60-2
• Molecular Formula: C₉H₈O₃F₂
• Molecular Weight: 202.15482
• MDL: MFCD09049863
• CID: 1974139
• PubChem ID: 16777407

3-(3,4-difluorophenoxy)propanoic Acid Properties

Names and Identifiers

• 3-(3,4-difluorophenoxy)propanoic Acid
• KB-26735
• PubChem12498
• 3-[(3,4-difluorophenyl)oxy]propanoic acid
• CTK7J4478
• SureCN3080731
• AG-C-41574
• AGN-PC-015WNT
• SCHEMBL3080731
• BMB25660
• CS-0458081
• QLCCVQPPVLGIKS-UHFFFAOYSA-N
• 3-(3,4-difluorophenoxy)propanoicacid
• 926256-60-2
• AKOS000133814
• EN300-219340
• A1-21388
• DTXSID40588337
• DTXCID80539101
• DB-347475

• MDL： MFCD09049863
• InChIKey： QLCCVQPPVLGIKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8F2O3/c10-7-2-1-6(5-8(7)11)14-4-3-9(12)13/h1-2,5H,3-4H2,(H,12,13)
• SMILES： C1=CC(=C(C=C1OCCC(=O)O)F)F

Computed Properties

• Exact Mass: 202.04415044Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 202.04415044Da
• Heavy Atom Count: 14
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids